(3-(Difluoromethoxy)phenyl)Zinc bromide

• Molecular Formula: C7H5BrF2OZn
• Molecular Weight: 288.4 g/mol
• IUPAC Name: bromozinc(1+);difluoromethoxybenzene
• InChI: InChI=1S/C7H5F2O.BrH.Zn/c8-7(9)10-6-4-2-1-3-5-6;;/h1-2,4-5,7H;1H;/q-1;;+2/p-1
• InChI Key: PKTFOBGYRFVGKR-UHFFFAOYSA-M
• Canonical SMILES: C1=C[C-]=CC(=C1)OC(F)F.[Zn+]Br

Description

(3-(Difluoromethoxy)phenyl)zinc bromide is an organozinc reagent characterized by a phenyl ring substituted with a difluoromethoxy (–OCHF₂) group at the 3-position and a zinc bromide (ZnBr) moiety. The difluoromethoxy group likely enhances electrophilicity and stability compared to non-fluorinated analogs due to fluorine’s electron-withdrawing effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of (3-(difluoromethoxy)phenyl)zinc bromide typically involves the reaction of 3-(difluoromethoxy)phenyl bromide with zinc in the presence of a suitable solvent like THF. The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{3-(Difluoromethoxy)phenyl bromide} + \text{Zn} \rightarrow \text{(3-(Difluoromethoxy)phenyl)zinc bromide}$$3-(Difluoromethoxy)phenyl bromide+Zn→(3-(Difluoromethoxy)phenyl)zinc bromide

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions, including temperature, pressure, and the purity of reagents, to ensure high yield and consistency. Advanced techniques like continuous flow synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: (3-(Difluoromethoxy)phenyl)zinc bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc moiety is replaced by another group.

Cross-Coupling Reactions: It is widely used in cross-coupling reactions such as Negishi, Suzuki-Miyaura, and Kumada couplings to form carbon-carbon bonds.

Common Reagents and Conditions:

Negishi Coupling: Palladium or nickel catalysts are commonly used, along with ligands like triphenylphosphine. The reaction is typically carried out in an inert atmosphere at moderate temperatures.

Suzuki-Miyaura Coupling: This reaction involves the use of palladium catalysts and bases like potassium carbonate in the presence of boronic acids.

Major Products: The major products formed from these reactions are typically biaryl compounds or other complex organic molecules, depending on the nature of the coupling partner.

Scientific Research Applications

Chemistry: In synthetic chemistry, (3-(difluoromethoxy)phenyl)zinc bromide is used to introduce the difluoromethoxyphenyl group into target molecules, aiding in the development of pharmaceuticals and agrochemicals.

Biology and Medicine: The compound’s ability to form stable carbon-carbon bonds makes it valuable in the synthesis of biologically active molecules, including potential drug candidates.

Industry: In the industrial sector, it is used in the production of advanced materials and specialty chemicals, contributing to the development of new technologies and products.

Mechanism of Action

The mechanism of action of (3-(difluoromethoxy)phenyl)zinc bromide involves the transfer of the difluoromethoxyphenyl group to an electrophilic partner in the presence of a catalyst. The zinc atom facilitates the formation of a carbon-zinc bond, which is then transferred to the electrophile, forming a new carbon-carbon bond. This process is highly efficient and selective, making it a powerful tool in organic synthesis.

Comparison with Similar Compounds

Notes and Limitations

Data Gaps : Direct data on (3-(Difluoromethoxy)phenyl)ZnBr are absent in the provided evidence; comparisons rely on structural analogs.

Assumptions: Molecular weights and reactivities are extrapolated from fluorinated benzyl bromides () and organozinc chemistry principles.

Research Needs : Experimental studies on solubility, thermal stability, and reaction yields are critical for definitive comparisons.